2-methoxy-N-(2-(4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-methoxy-N-[2-(4-piperidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C15H22N6O2/c1-23-10-13(22)16-5-8-21-15-12(9-19-21)14(17-11-18-15)20-6-3-2-4-7-20/h9,11H,2-8,10H2,1H3,(H,16,22)
• InChI Key: IUTDDYUIILHBIU-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NCCN1C2=C(C=N1)C(=NC=N2)N3CCCCC3
• Molecular Formula: C15H22N6O2
• Molecular Weight: 318.37 g/mol

Description

2-methoxy-N-(2-(4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C15H22N6O2 and its molecular weight is 318.381. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Drug Candidate Development

A study described the development and validation of an HPLC method for determining related substances in "Epimidin," a novel anticonvulsant drug candidate, showcasing its promising pharmaceutical applications. The research underscores the substance's analytical assessment and stability under various conditions, highlighting its significance in the development of anticonvulsant therapies (Severina et al., 2021).

Novel Heterocyclic Compounds Synthesis

Another study focused on synthesizing novel heterocyclic compounds, including benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines, derived from visnaginone and khellinone. These compounds were evaluated as anti-inflammatory and analgesic agents, demonstrating the chemical's versatility in generating new therapeutic molecules with potential medical applications (Abu‐Hashem et al., 2020).

Memory Enhancement Study

Research on the synthesis of 4-substituted piperazin-1-yl 2-[1-(pyridine-2-yl)ethoxy] acetamide and its effects on memory enhancement in mice provides insights into the chemical's potential neuropharmacological applications. The study reveals the substance's ability to improve memory, indicating its potential use in treating cognitive disorders (Li Ming-zhu, 2008).

Anticancer Activity

A different study investigated certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives for their in vitro cytotoxic activity against cancer cell lines. This research highlights the compound's utility in developing new anticancer agents, with one compound showing appreciable growth inhibition against several cancer cell lines (Al-Sanea et al., 2020).

Antitumor Agents Synthesis

Further research synthesized polymethoxylated fused pyridine ring systems, evaluating their in vitro antitumor activity. The study identified compounds with broad-spectrum antitumor activity, underscoring the chemical's potential in generating effective antitumor agents (Rostom et al., 2009).